Cas no 1207035-08-2 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1207035-08-2
• MF: C₁₄H₁₀N₄O₃S₂
• MW: 346.384199619293
• CID: 6007444
• PubChem ID: 45497379
• Update Time: 2025-07-16

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• 1,2,3-Thiadiazole-5-carboxamide, N-[4-(1,3-benzodioxol-5-yl)-2-thiazolyl]-4-methyl-
• N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-methylthiadiazole-5-carboxamide
• N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• 1207035-08-2
• N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• AKOS024581442
• F0537-4028

• Inchi： 1S/C14H10N4O3S2/c1-7-12(23-18-17-7)13(19)16-14-15-9(5-22-14)8-2-3-10-11(4-8)21-6-20-10/h2-5H,6H2,1H3,(H,15,16,19)
• InChI Key： ZDAZOXHCPWRWOU-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NC(C3=CC=C4OCOC4=C3)=CS2)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 346.019
• Monoisotopic Mass: 346.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.576±0.06 g/cm3(Predicted)
• pka: 4.68±0.70(Predicted)

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1207035-08-2)

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS No. 1207035-08-2, is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of benzodioxole, thiazole, and thiadiazole moieties, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

The compound's molecular structure is characterized by a 1,3-benzodioxole ring fused to a thiazole core, further linked to a 4-methyl-1,2,3-thiadiazole-5-carboxamide group. This arrangement contributes to its high stability and selective binding affinity, which are critical for drug discovery. Recent studies highlight its relevance in addressing antimicrobial resistance (AMR), a global health concern, due to its potential inhibitory effects on bacterial enzymes. Additionally, its low cytotoxicity profile makes it a viable option for further preclinical evaluation.

In the context of green chemistry, N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide aligns with the growing demand for sustainable synthetic pathways. Researchers are exploring catalyst-free reactions and solvent-free conditions to synthesize this compound, reducing environmental impact. Its structural versatility also opens doors for crop protection applications, addressing challenges like pest resistance in agriculture—a topic frequently searched by agrochemical professionals.

From a computational chemistry perspective, this compound is a subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These approaches help predict its interactions with proteins like kinases and G-protein-coupled receptors (GPCRs), which are hot topics in AI-driven drug design. The integration of machine learning models to optimize its pharmacokinetic properties further enhances its appeal in modern research.

Given the rising interest in personalized medicine, CAS No. 1207035-08-2 is being investigated for its potential role in targeted therapies. Its ability to modulate cell signaling pathways without inducing significant side effects positions it as a candidate for oncological and neurological applications. This aligns with frequent search queries about "next-generation therapeutics" and "small-molecule inhibitors."

In summary, N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide represents a multifaceted compound with broad implications across life sciences and material innovation. Its CAS No. 1207035-08-2 serves as a key identifier for researchers navigating chemical databases and patent literature. As investigations continue, this molecule may unlock novel solutions for pressing global challenges, from infectious diseases to sustainable agriculture.